Cas no 2169683-79-6 (ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoate
• CAS No: 2169683-79-6
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5836598
• PubChem ID: 165526845
• Update Time: 2025-06-26

ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoate
• 2169683-79-6
• EN300-1460588

• Inchi： 1S/C9H11NO2S/c1-3-12-9(11)4-7(2)8-5-10-6-13-8/h4-6H,3H2,1-2H3/b7-4-
• InChI Key： AMRSSBXHXZFZMG-DAXSKMNVSA-N
• SMILES： S1C=NC=C1/C(/C)=C\C(=O)OCC

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Additional information on ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoate

Ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoate: A Comprehensive Overview

Ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoate, with the CAS number 2169683-79-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiazole ring and an enoate group. The thiazole moiety is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, while the enoate group introduces a conjugated double bond system. This combination makes ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoate a versatile molecule with potential applications in various industries.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery and material synthesis. The thiazole ring is known for its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions. These properties make ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoate a valuable precursor for synthesizing more complex molecules. For instance, researchers have explored its use in the development of novel pharmaceutical agents targeting specific biological pathways.

The enoate group in ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoate plays a crucial role in determining the compound's reactivity and stability. The conjugated double bond system allows for electronic delocalization, which enhances the molecule's ability to undergo various transformations. Recent advancements in catalytic asymmetric synthesis have enabled the selective formation of enoates with high enantioselectivity. This has opened new avenues for the production of chiral derivatives of ethyl (2Z)-3-(1,3-thiazol-5-yl)but-2-enoylate, which are highly sought after in the pharmaceutical industry.

Ethyl (2Z)-3-(1,3-thiazol-5-yL)but-2-enoylate has also been studied for its potential applications in materials science. The compound's ability to form stable coordination complexes with transition metals has been exploited in the development of new catalysts for organic synthesis. For example, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its versatility as a building block for advanced materials.

In addition to its chemical applications, ethyl (2Z)-3-(1,3-thiazol-syL)but-s-enoylate has shown promise in biological systems. Studies have revealed that this compound exhibits moderate anti-inflammatory and antioxidant activities, making it a potential candidate for further pharmacological investigation. Recent research has focused on optimizing its bioavailability and efficacy through structural modifications.

The synthesis of ethyl (sZ)-s-(i,s-tHiazoLyL)bUt-s-enoyLate typically involves multi-step organic reactions. One common approach involves the coupling of a thiazole derivative with an enoate precursor under catalytic conditions. The stereochemistry of the double bond can be controlled during the synthesis process to ensure the desired Z configuration. This level of control is essential for producing enantiomerically pure compounds that meet stringent quality standards.

From an environmental perspective, ethyl (sZ)-s-(i,s-tHiazoLyL)bUt-s-enoyLate has been shown to exhibit low toxicity to aquatic organisms under standard testing conditions. This makes it a safer alternative to some traditional chemicals used in industrial processes. However, further studies are needed to fully understand its long-term environmental impact and biodegradability.

In conclusion, ethyl (sZ)-s-(i,s-tHiazoLyL)bUt-s-enoyLate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As new research continues to uncover its potential uses and properties, this compound is poised to play an increasingly important role in both academic and industrial settings.